Cas no 1261486-57-0 (2,5-Dichloro-3-(2,3-difluorophenyl)pyridine)

• Product Name: 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine
• CAS No: 1261486-57-0
• MF: C₁₁H₅Cl₂F₂N
• MW: 260.066907644272
• CID: 4799255
• Update Time: 2025-10-28

2,5-Dichloro-3-(2,3-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine

• Inchi： 1S/C11H5Cl2F2N/c12-6-4-8(11(13)16-5-6)7-2-1-3-9(14)10(7)15/h1-5H
• InChI Key： HIZWHFVVWNVMCZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)Cl)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine

2,5-Dichloro-3-(2,3-difluorophenyl)pyridine (CAS No. 1261486-57-0): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

2,5-Dichloro-3-(2,3-difluorophenyl)pyridine (CAS No. 1261486-57-0) is a highly specialized heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad utility in pharmaceutical and agrochemical research. This chloro-fluorinated pyridine derivative serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the development of novel crop protection agents and pharmaceutical intermediates.

The molecular structure of 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine combines the electron-withdrawing properties of both chlorine and fluorine atoms with the aromatic characteristics of the pyridine ring, making it an excellent scaffold for designing compounds with specific electronic and steric properties. Recent studies have shown that derivatives of this compound exhibit promising activity in various applications, particularly in addressing current challenges in sustainable agriculture and drug discovery.

One of the most significant applications of 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine is in the development of next-generation pesticides and herbicides. With growing concerns about food security and environmental sustainability, researchers are increasingly focusing on compounds that offer targeted action with reduced ecological impact. The unique substitution pattern of this molecule allows for the creation of highly specific agrochemicals that address current challenges such as pest resistance and environmental persistence.

In pharmaceutical research, 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine serves as a valuable intermediate for the synthesis of potential therapeutic agents. The presence of both chlorine and fluorine atoms in its structure enhances the metabolic stability and bioavailability of resulting compounds, making it particularly attractive for medicinal chemistry applications. Recent patent literature reveals its use in developing compounds targeting various disease pathways, reflecting the growing interest in this chemical scaffold.

The synthesis of 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound and verify its structural integrity. These quality control measures are particularly important given the compound's application in sensitive research areas.

Market trends indicate growing demand for specialized intermediates like 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine, driven by increased R&D investment in both pharmaceutical and agrochemical sectors. The compound's versatility and the ability to serve as a platform for further structural modifications make it a valuable asset in combinatorial chemistry and high-throughput screening programs. Suppliers and manufacturers are responding to this demand by developing more efficient production processes and improved purification methods.

From a regulatory perspective, 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine requires careful handling and storage according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this compound. Researchers and industrial users should consult the latest safety data sheets and comply with all applicable regulations regarding its use and disposal.

The future outlook for 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine appears promising, with ongoing research exploring new applications and derivatives. As the chemical industry continues to emphasize green chemistry principles and sustainable practices, innovations in the synthesis and application of this compound are expected to emerge. Its role in addressing global challenges in healthcare and agriculture ensures that it will remain an important tool for researchers in the coming years.

For researchers and industry professionals seeking high-quality 2,5-Dichloro-3-(2,3-difluorophenyl)pyridine, it is essential to source the material from reputable suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The compound's purity and isomeric composition can significantly impact downstream applications, making supplier selection a critical consideration for successful research outcomes.